Cas no 2279124-05-7 (2(1H)-Quinolinone, 4-hydroxy-6-iodo-1-methyl-)

• Product Name: 2(1H)-Quinolinone, 4-hydroxy-6-iodo-1-methyl-
• CAS No: 2279124-05-7
• MF: C₁₀H₈INO₂
• MW: 301.080494880676
• MDL: MFCD31716792
• CID: 5184582
• Update Time: 2025-06-09

2(1H)-Quinolinone, 4-hydroxy-6-iodo-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 4-hydroxy-6-iodo-1-methyl-

• MDL： MFCD31716792
• Inchi： 1S/C10H8INO2/c1-12-8-3-2-6(11)4-7(8)9(13)5-10(12)14/h2-5,13H,1H3
• InChI Key： YAFOINOVKQSQAO-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(I)C=C2)C(O)=CC1=O

Additional information on 2(1H)-Quinolinone, 4-hydroxy-6-iodo-1-methyl-

Introduction to 2(1H)-Quinolinone, 4-hydroxy-6-iodo-1-methyl- (CAS No: 2279124-05-7)

2(1H)-Quinolinone, 4-hydroxy-6-iodo-1-methyl- (CAS No: 2279124-05-7) is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the quinolinone class, a family of molecules known for their broad spectrum of biological activities. The presence of both hydroxyl and iodo substituents, along with a methyl group at the 1-position, makes this molecule a versatile scaffold for further functionalization and exploration of its pharmacological potential.

The chemical structure of 2(1H)-Quinolinone, 4-hydroxy-6-iodo-1-methyl features a fused benzene and pyridine ring system, which is a common motif in many bioactive natural products and synthetic drugs. The hydroxyl group at the 4-position and the iodo atom at the 6-position introduce polarizability and reactivity, making the molecule an attractive candidate for various chemical transformations. These functional groups can participate in hydrogen bonding, π-stacking interactions, and metal coordination, which are critical factors in drug-receptor binding and pharmacokinetic properties.

In recent years, there has been a surge in interest towards quinolinone derivatives due to their demonstrated efficacy in treating a variety of diseases, including cancer, infectious diseases, and neurological disorders. The unique structural features of 2(1H)-Quinolinone, 4-hydroxy-6-iodo-1-methyl make it a promising candidate for developing novel therapeutic agents. Specifically, the iodo substituent allows for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which can be used to introduce additional functional groups or link the molecule to other pharmacophores.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. Researchers have leveraged similar quinolinone scaffolds to develop kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The hydroxyl group at the 4-position can be easily modified into esters or ethers, which can enhance solubility and bioavailability. Additionally, the presence of the iodo atom provides a handle for palladium-catalyzed reactions, enabling the construction of diverse molecular architectures.

The pharmaceutical industry has shown particular interest in quinolinone derivatives due to their ability to modulate various biological pathways. For instance, some quinolinones have been found to inhibit enzymes involved in cancer cell proliferation and angiogenesis. The structural motif of 2(1H)-Quinolinone, 4-hydroxy-6-iodo-1-methyl aligns well with these pharmacological targets. Preclinical studies have suggested that derivatives of this compound may exhibit potent activity against certain types of tumors by interfering with key signaling cascades.

Moreover, the synthesis of 2(1H)-Quinolinone, 4-hydroxy-6-iodo-1-methyl has been optimized to ensure high yield and purity. Modern synthetic techniques have enabled chemists to construct this molecule efficiently using multi-step sequences that involve cyclization reactions followed by functional group interconversions. The use of advanced catalytic systems has further streamlined these processes, making it feasible to produce larger quantities for both research and commercial purposes.

In academic research circles, 2(1H)-Quinolinone, 4-hydroxy-6-iodo-1-methyl has been employed as a building block in several innovative studies. Researchers have explored its reactivity under various conditions and have uncovered new synthetic pathways that could be applied to other heterocyclic compounds. These findings contribute to the growing body of knowledge about quinolinones and their derivatives, paving the way for future discoveries.

The versatility of this compound also extends to its applications in material science. Quinolinone derivatives have been investigated for their potential use in organic electronics due to their ability to form stable π-conjugated systems. While 2(1H)-Quinolinone, 4-hydroxy-6-iodo-1-methyl may not be directly used in electronic devices at this time, its structural analogs have shown promise as components in light-emitting diodes (LEDs) and photovoltaic cells.

As our understanding of biological mechanisms continues to evolve, so does our appreciation for molecules like 2(1H)-Quinolinone, 4-hydroxy-6-iodo-1-methyl. The integration of computational chemistry and high-throughput screening technologies has accelerated the discovery process by allowing researchers to predict biological activity with greater accuracy. This synergy between experimental chemistry and computational methods has led to the identification of new lead compounds that are more refined and targeted than ever before.

In conclusion,2(1H)-Quinolinone, 4-hydroxy-6-iodo-1-methyl (CAS No: 2279124-05-7) represents a fascinating compound with immense potential across multiple domains. Its unique structural features make it an excellent candidate for further exploration in medicinal chemistry drug discovery material science applications It is clear that this molecule will continue to inspire innovation as scientists unravel its full capabilities.